Cas no 1448124-32-0 (4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine)

• Product Name: 4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine
• CAS No: 1448124-32-0
• MF: C₁₉H₂₃NO₄S₂
• MW: 393.520222902298
• CID: 6245704
• PubChem ID: 71808776
• Update Time: 2025-10-18

4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine
• 1-((3-methylbenzyl)sulfonyl)-4-(phenylsulfonyl)piperidine
• 4-(benzenesulfonyl)-1-[(3-methylphenyl)methylsulfonyl]piperidine
• AKOS024563655
• 1448124-32-0
• 4-(BENZENESULFONYL)-1-[(3-METHYLPHENYL)METHANESULFONYL]PIPERIDINE
• F6441-2587

• Inchi： 1S/C19H23NO4S2/c1-16-6-5-7-17(14-16)15-25(21,22)20-12-10-19(11-13-20)26(23,24)18-8-3-2-4-9-18/h2-9,14,19H,10-13,15H2,1H3
• InChI Key： MQMPWXWJJMVJFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CCN(CC1)S(CC1C=CC=C(C)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 393.10685056g/mol
• Monoisotopic Mass: 393.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.3Ų

Additional information on 4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine

4-(Benzenesulfonyl)-1-(3-Methylphenyl)Methanesulfonylpiperidine: A Comprehensive Overview

The compound with CAS No. 1448124-32-0, commonly referred to as 4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonyl piperidines, which are known for their versatile reactivity and structural diversity. Recent advancements in synthetic chemistry have enabled researchers to explore the unique properties of this compound, particularly its role in drug design and material science.

The molecular structure of 4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine is characterized by a piperidine ring substituted with two sulfonyl groups and a methyl-substituted phenyl group. The presence of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. The benzenesulfonyl group, in particular, is known for its strong electron-withdrawing nature, which enhances the reactivity of the molecule in nucleophilic aromatic substitution reactions.

Recent studies have highlighted the importance of sulfonyl piperidines in medicinal chemistry, particularly as building blocks for bioactive molecules. For instance, researchers have demonstrated that derivatives of this compound exhibit promising anti-tumor and anti-inflammatory activities. These findings suggest that 4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine could serve as a lead compound for the development of novel therapeutic agents.

In terms of synthesis, the preparation of 4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine involves a multi-step process that typically begins with the formation of the piperidine ring. Subsequent steps involve the introduction of sulfonyl groups through sulfonation reactions or coupling processes. The choice of reaction conditions, such as temperature and solvent, plays a critical role in determining the yield and purity of the final product.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in advanced materials, such as semiconductors and optoelectronic devices. Recent research has explored its potential as a dopant in organic light-emitting diodes (OLEDs), where it has shown promise in enhancing device efficiency and stability.

Moreover, the study of sulfonyl piperidines has been complemented by computational chemistry approaches. Advanced molecular modeling techniques have provided insights into the electronic structure and reactivity of these compounds, enabling researchers to predict their behavior in various chemical environments. This combination of experimental and computational methods has significantly accelerated the discovery and optimization of new compounds within this class.

In conclusion, 4-(benzenesulfonyl)-1-(3-methylphenyl)methanesulfonylpiperidine represents a fascinating example of how modern synthetic chemistry can yield molecules with diverse applications. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.